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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615 Get Quote

Note on Chemical Identity: The term "Erionyl Blue A-R" is ambiguous. It is listed as a trade

name for Acid Blue 260 (CAS: 62168-86-9), a dye primarily used for textiles.[1][2][3] However,

the name is phonetically similar to Eriochrome Blue Black R (CAS: 2538-85-4), a common

laboratory chemical used in analytical chemistry.[4][5][6][7] Given the target audience of

researchers and scientists and the requirement for experimental protocols, this guide will focus

on the latter, more scientifically pertinent compound.

Core Chemical Characteristics
Eriochrome Blue Black R, also known as Calcon or Mordant Black 17, is a sulfonated azo dye.

[4][8] It is widely utilized in analytical chemistry as a complexometric indicator for determining

the concentration of various metal ions in solution.[4][5][7] Its function relies on the formation of

a colored complex with metal ions; the color change at the endpoint of a titration signals the

chelation of all metal ions by a titrant, typically EDTA.[9]

Chemical and Physical Properties
The fundamental properties of Eriochrome Blue Black R are summarized below.
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Property Value Reference(s)

IUPAC Name

Sodium 3-hydroxy-4-[(2-

hydroxy-1-

naphthyl)azo]naphthalene-1-

sulfonate

[8]

Synonyms

Calcon, Mordant Black 17,

Solochrome Dark Blue, C.I.

15705

[4][8]

CAS Number 2538-85-4 [4][10]

EC Number 219-810-2 [10][11]

Molecular Formula C₂₀H₁₃N₂NaO₅S [4][8][11]

Molecular Weight 416.39 g/mol [4][8][11]

Appearance Dark brown to black powder [4][8]

Absorption Maxima (λmax)
634 - 640 nm (in Buffer pH

12.2)
[12]

Applications
Beyond its primary role in titrations, Eriochrome Blue Black R has several other applications:

Water Quality Testing: It is used to determine water hardness by quantifying calcium and

magnesium ion concentrations.[4]

Biological Staining: In microbiology, it can be used as a staining agent to enhance the

visualization of cellular structures.[4]

Textile Industry: The dye is also employed in the textile sector for coloring fabrics, offering

vibrant hues.[4]

Electroanalytical Chemistry: It serves as a complexing agent in voltammetric methods for

detecting trace metals like cadmium and molybdenum.[13][14]
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Mechanism of Action as a Metal Ion Indicator
Eriochrome Blue Black R functions as an indicator by changing color in the presence and

absence of free metal ions. The process, typically conducted at a buffered pH of around 10,

involves the following equilibria:

Complex Formation: In a solution containing metal ions (M²⁺, e.g., Mg²⁺, Ca²⁺), the indicator

(represented as HIn²⁻ in its blue form) binds to the metal, forming a stable, wine-red metal-

indicator complex (MIn⁻).[9]

Titration with EDTA: A stronger chelating agent, EDTA (represented as Y⁴⁻), is gradually

added. EDTA has a higher affinity for the metal ions than the indicator does.

Endpoint: As EDTA is added, it progressively binds with the free metal ions. Once all free

M²⁺ has been complexed by EDTA, the EDTA displaces the metal ions from the MIn⁻

complex. This releases the indicator back into its free, blue-colored form (HIn²⁻). The sharp

color change from wine-red to blue marks the equivalence point of the titration.[9]
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Metal-Indicator Complex (MIn⁻)
Wine-Red Color

Free Metal Ions (M²⁺)
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Colorless
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Caption: Color transition mechanism of Eriochrome Blue Black R during an EDTA titration.

Experimental Protocols
Protocol: Determination of Water Hardness (Ca²⁺ &
Mg²⁺) by Complexometric Titration
This protocol details the standard method for determining the total concentration of calcium and

magnesium ions in a water sample using EDTA as the titrant and Eriochrome Blue Black R as

the indicator.

Principle: At pH 10, EDTA forms stable, colorless complexes with Ca²⁺ and Mg²⁺.

Eriochrome Blue Black R, when added to the sample, forms a wine-red complex with a

fraction of the Mg²⁺ ions. As EDTA is titrated into the solution, it first complexes with all free

Ca²⁺ and then the free Mg²⁺. At the endpoint, EDTA displaces Mg²⁺ from the indicator

complex, causing a sharp color change from wine-red to blue.[9]

Reagents and Apparatus:

Standard 0.01 M EDTA solution

Ammonia-Ammonium Chloride Buffer (pH 10): Prepared by dissolving 64 g of NH₄Cl in

water, adding 570 mL of concentrated ammonia solution, and diluting to 1 L.[9]

Eriochrome Blue Black R indicator solution/powder.

Water sample of unknown hardness.

Burette, pipette, conical flask, graduated cylinder.

Procedure:

Pipette a known volume (e.g., 50.0 mL) of the water sample into a 250 mL conical flask.

Add 1-2 mL of the pH 10 ammonia buffer to the flask.

Add a small amount (e.g., 30-50 mg) of Eriochrome Blue Black R indicator powder or a

few drops of indicator solution. The solution should turn a wine-red color.
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Fill a clean burette with the standard 0.01 M EDTA solution and record the initial volume.

Titrate the water sample with the EDTA solution under constant swirling.

As the endpoint is approached, the color will begin to show flashes of blue. Continue

adding EDTA dropwise.

The endpoint is reached when the solution permanently changes from the last shade of

red to a distinct blue.

Record the final volume of EDTA used. Repeat the titration at least twice more for

accuracy.
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Caption: Experimental workflow for complexometric titration using Eriochrome Blue Black R.
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Safety and Handling
Eriochrome Blue Black R is classified as a hazardous substance and requires careful handling.

The primary hazards are skin, eye, and respiratory tract irritation.[10][15]

Hazard Type
GHS Classification &
Statement

Reference(s)

Skin Hazard
Skin Irritation (Category 2) -

H315: Causes skin irritation.
[10][15]

Eye Hazard

Eye Irritation (Category 2) -

H319: Causes serious eye

irritation.

[10][15]

Inhalation Hazard

Specific Target Organ Toxicity,

Single Exposure (Category 3) -

H335: May cause respiratory

irritation.

[10][15]

Reactivity
Violent reaction with strong

oxidizers.
[10]

Handling and First Aid:

Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation

to avoid dust formation.[10]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side

protection, and a lab coat.[11][15]

Skin Contact: Take off contaminated clothing. Rinse skin with water/shower. If irritation

persists, seek medical advice.[10][15]

Eye Contact: Rinse cautiously with clean, fresh water for at least 10 minutes, holding eyelids

apart. Consult an ophthalmologist.[10][15]

Storage: Store in a dry, tightly closed container at room temperature.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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